Fortical

• CAS: 135506-95-5
• Molecular Formula: C145H240N44O48S2
• Molecular Weight: 3431.9 g/mol
• SMILES: CC(C)CC1C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)N1)CC(=O)N)CO)N)C(=O)NC(C(C)C)C(=O)NC(CC(C)C)C(=O)NCC(=O)NC(CCCCN)C(=O)NC(CC(C)C)C(=O)NC(CO)C(=O)NC(CCC(=O)N)C(=O)NC(CCC(=O)O)C(=O)NC(CC(C)C)C(=O)NC(CC2=CN=CN2)C(=O)NC(CCCCN)C(=O)NC(CC(C)C)C(=O)NC(CCC(=O)N)C(=O)NC(C(C)O)C(=O)NC(CC3=CC=C(C=C3)O)C(=O)N4CCCC4C(=O)NC(CCCNC(=N)N)C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(C(C)O)C(=O)NCC(=O)NC(CO)C(=O)NCC(=O)NC(C(C)O)C(=O)N5CCCC5C(=O)N)C(C)O)CO
• InChI: InChI=1S/C145H240N44O48S2/c1-65(2)45-86(175-139(232)110(70(11)12)183-136(229)99-63-239-238-62-79(148)117(210)178-96(59-191)134(227)174-92(52-104(151)202)131(224)172-90(49-69(9)10)129(222)180-98(61-193)135(228)187-114(74(16)197)142(235)181-99)118(211)158-55-106(204)162-80(25-18-20-40-146)120(213)169-89(48-68(7)8)128(221)179-97(60-192)133(226)167-83(34-37-102(149)200)122(215)165-85(36-39-109(207)208)123(216)171-88(47-67(5)6)127(220)173-91(51-77-54-156-64-161-77)130(223)164-81(26-19-21-41-147)121(214)170-87(46-66(3)4)126(219)166-84(35-38-103(150)201)125(218)186-113(73(15)196)141(234)177-94(50-76-30-32-78(199)33-31-76)143(236)189-44-24-29-101(189)137(230)168-82(27-22-42-157-145(154)155)124(217)185-112(72(14)195)140(233)176-93(53-105(152)203)132(225)184-111(71(13)194)138(231)160-56-107(205)163-95(58-190)119(212)159-57-108(206)182-115(75(17)198)144(237)188-43-23-28-100(188)116(153)209/h30-33,54,64-75,79-101,110-115,190-199H,18-29,34-53,55-63,146-148H2,1-17H3,(H2,149,200)(H2,150,201)(H2,151,202)(H2,152,203)(H2,153,209)(H,156,161)(H,158,211)(H,159,212)(H,160,231)(H,162,204)(H,163,205)(H,164,223)(H,165,215)(H,166,219)(H,167,226)(H,168,230)(H,169,213)(H,170,214)(H,171,216)(H,172,224)(H,173,220)(H,174,227)(H,175,232)(H,176,233)(H,177,234)(H,178,210)(H,179,221)(H,180,222)(H,181,235)(H,182,206)(H,183,229)(H,184,225)(H,185,217)(H,186,218)(H,187,228)(H,207,208)(H4,154,155,157)/t71-,72-,73-,74-,75-,79+,80+,81+,82+,83+,84+,85+,86+,87+,88+,89+,90+,91+,92+,93+,94+,95+,96+,97+,98+,99+,100+,101+,110+,111+,112+,113+,114+,115+/m1/s1
• InChIKey: BBBFJLBPOGFECG-VJVYQDLKSA-N

Fortical (salmon calcitonin, CAS 135506-95-5) is a recombinant, 32-amino acid polypeptide nasal spray that inhibits osteoclast-mediated bone resorption. It is 40-50 times more potent than human calcitonin, making it the preferred species for osteoporosis research. This patented formulation uses citric acid as an absorption enhancer, providing a reliable, well-characterized source of high-potency peptide for R&D, bioequivalence studies, and amylin receptor pathway investigation.

Fortical (Calcitonin-Salmon rDNA Origin) Nasal Spray: Scientific and Procurement Baseline

Fortical is a nasal spray formulation of salmon calcitonin produced via recombinant DNA technology, a 32-amino acid polypeptide hormone that potently inhibits osteoclast-mediated bone resorption [1]. It is approved for the treatment of postmenopausal osteoporosis in women more than five years postmenopause when alternative treatments are not suitable [2]. Unlike human calcitonin, salmon calcitonin exhibits substantially higher receptor affinity and biological potency, which underpins its therapeutic utility [3].

• [1] Physicians Total Care, Inc. FORTICAL (calcitonin-salmon) Nasal Spray Prescribing Information. 2010. View Source
• [2] Upsher-Smith Laboratories, Inc. FORTICAL (calcitonin-salmon [rDNA origin]) Nasal Spray Prescribing Information. 2019. View Source
• [3] Yamashita T, Udagawa N, Thirukonda GJ, Uehara S, Yamauchi H, Suzuki N, et al. Platypus and opossum calcitonins exhibit strong activities, similar to those of salmon calcitonin. Bone. 2017;105:125-133. View Source

Why Fortical Cannot Be Simply Substituted: Molecular and Formulation Distinctions

Generic substitution of Fortical is confounded by profound differences in molecular potency across calcitonin species and formulation-specific bioavailability. Salmon calcitonin is 40-50 times more potent than human calcitonin at inhibiting osteoclast function, rendering human calcitonin clinically non-equivalent [1]. Moreover, Fortical's patented formulation, which employs citric acid as an absorption enhancer, is bioequivalent to other salmon calcitonin nasal sprays but relies on a distinct excipient composition that precludes direct interchangeability without risk of altered pharmacokinetics [2]. These molecular and pharmaceutical differences underscore the need for compound-specific evidence to guide selection.

• [1] Gennari C, Agnusdei D, Gonnelli S, Nami R. Biological activity of different calcitonins in men. Exp Gerontol. 1990;25(3-4):349-56. View Source
• [2] Unigene Laboratories, Inc. v. Apotex Inc., No. 2010-1006 (Fed. Cir. Aug. 25, 2011). View Source

Fortical Quantitative Differentiation Evidence Guide: Salmon Calcitonin vs. Comparators

Salmon Calcitonin vs. Human Calcitonin: Osteoclast Inhibition Potency

Salmon calcitonin demonstrates a 100-fold higher potency than human calcitonin in inhibiting osteoclast function, as measured by actin ring disruption in mouse osteoclast cultures [1]. Additionally, salmon calcitonin exhibits a 3-4-fold higher affinity for the human calcitonin receptor compared to human calcitonin in recombinant receptor binding assays [2].

Evidence Dimension	Osteoclast inhibition potency (EC50)
Target Compound Data	EC50 = 2 × 10^-13 M
Comparator Or Baseline	Human calcitonin: EC50 = 3 × 10^-11 M
Quantified Difference	100-fold higher potency
Conditions	Actin ring formation assay in mouse osteoclast cultures

Why This Matters

Higher potency at the receptor level translates to lower required doses for therapeutic effect, reducing systemic exposure and potentially improving tolerability.

• [1] Yamashita T, Udagawa N, Thirukonda GJ, Uehara S, Yamauchi H, Suzuki N, et al. Platypus and opossum calcitonins exhibit strong activities, similar to those of salmon calcitonin. Bone. 2017;105:125-133. View Source
• [2] Kuestner RE, Elrod RD, Grant FJ, Hagen FS, Kuijper JL, Matthewes SL, et al. Cloning and characterization of an abundant subtype of the human calcitonin receptor. Mol Pharmacol. 1994;46(2):246-55. View Source

Salmon Calcitonin vs. Human Calcitonin: Hypocalcemic Effect in Humans

In acute infusion studies in healthy human subjects, salmon calcitonin produces a greater hypocalcemic effect and cAMP stimulation than human calcitonin, with a defined potency order of sCT > hCT > ASU-eCT [1].

Evidence Dimension	Hypocalcemic effect (potency rank)
Target Compound Data	Potency rank 1 (highest)
Comparator Or Baseline	Human calcitonin: Potency rank 2 (intermediate)
Quantified Difference	Statistically significant greater effect (specific quantitative difference not provided in abstract)
Conditions	Acute intravenous infusion in healthy human volunteers

Why This Matters

Demonstrates that salmon calcitonin's superior potency is clinically evident in humans, not just in vitro, confirming its advantage over human calcitonin for therapeutic calcium lowering.

• [1] Gennari C, Agnusdei D, Gonnelli S, Nami R. Biological activity of different calcitonins in men. Exp Gerontol. 1990;25(3-4):349-56. View Source

Fortical Nasal Spray vs. Intramuscular Calcitonin: Relative Bioavailability

The bioavailability of calcitonin-salmon nasal spray relative to intramuscular administration is approximately 3% (range 0.3%-30.6%), with a mean Tmax of about 13 minutes [1]. This low but consistent bioavailability enables non-invasive, self-administered therapy.

Evidence Dimension	Absolute bioavailability
Target Compound Data	3% (range 0.3%-30.6%)
Comparator Or Baseline	Intramuscular injection: 100% (by definition)
Quantified Difference	97% lower bioavailability
Conditions	Healthy volunteers, cross-over study

Why This Matters

Defines the pharmacokinetic trade-off for the convenience of intranasal delivery; informs dosing and highlights the need for precise formulation to ensure consistent absorption.

• [1] Physicians Total Care, Inc. FORTICAL (calcitonin-salmon) Nasal Spray Prescribing Information. 2010. View Source

Fortical vs. Placebo: Lumbar Spine Bone Mineral Density (BMD) Increase

In two randomized, placebo-controlled trials involving 325 postmenopausal women, Fortical nasal spray significantly increased lumbar vertebral BMD relative to baseline and placebo, with effects evident as early as six months and persisting for up to two years [1].

Evidence Dimension	Lumbar spine BMD change
Target Compound Data	Significant increase vs. baseline and placebo (p<0.05)
Comparator Or Baseline	Placebo nasal spray
Quantified Difference	Statistically significant increase; no effect on cortical bone of forearm or hip
Conditions	325 postmenopausal women, 2-year randomized controlled trial

Why This Matters

Provides pivotal clinical evidence of Fortical's efficacy in increasing BMD at a key fracture site, a primary endpoint for osteoporosis treatment.

• [1] Medscape Medical News. FDA Approvals: Fortical, Actonel With Calcium, VAQTA. August 18, 2005. View Source

Salmon Calcitonin (8-32 Fragment) as a Highly Selective Amylin Receptor Antagonist

The 8-32 fragment of salmon calcitonin acts as a highly selective amylin receptor antagonist, reversing the inhibitory effect of amylin on glucose-induced insulin release (by 80%; P < 0.05) without affecting CGRP-mediated inhibition [1].

Evidence Dimension	Selectivity (amylin vs. CGRP antagonism)
Target Compound Data	Reverses amylin effect (80% reversal); no significant effect on CGRP
Comparator Or Baseline	Amylin (75 pM) and CGRP (75 pM) inhibitory effects
Quantified Difference	80% reversal of amylin effect; no significant CGRP antagonism
Conditions	Rat perfused pancreas model

Why This Matters

Highlights a unique pharmacological tool arising from salmon calcitonin structure; while not a direct therapeutic property, this selectivity profile underscores the peptide's value in research and potential for targeted therapeutic development.

• [1] Silvestre RA, Rodríguez-Gallardo J, Gutiérrez E, Marco J. Effect of (8-32) salmon calcitonin, an amylin antagonist, on insulin, glucagon and somatostatin release: study in the perfused pancreas of the rat. Br J Pharmacol. 1996;117(2):347-50. View Source

Fortical: Evidence-Based Research and Industrial Application Scenarios

In Vitro Osteoclast Inhibition Assays Requiring High-Potency Calcitonin

For researchers studying osteoclast function, salmon calcitonin is the preferred calcitonin species due to its 100-fold greater potency than human calcitonin in inhibiting actin ring formation [5]. This higher potency allows for lower working concentrations, reducing non-specific effects and conserving valuable compound. Fortical, as a recombinant salmon calcitonin formulation, provides a reliable and well-characterized source of this high-potency peptide.

Clinical Studies of Non-Invasive Osteoporosis Therapy in Postmenopausal Women

Fortical nasal spray is indicated for the treatment of postmenopausal osteoporosis in women more than five years postmenopause when alternative treatments are not suitable [5]. Clinical evidence from randomized trials demonstrates significant increases in lumbar spine BMD with up to two years of use [6]. The intranasal route offers a non-invasive alternative to injectable calcitonin or bisphosphonates, which may be advantageous for patients with contraindications to oral bisphosphonates or who prefer self-administration.

Amylin Receptor Pharmacology Research Tool

The 8-32 fragment of salmon calcitonin is a highly selective amylin receptor antagonist, a valuable tool for dissecting amylin-mediated pathways in metabolic and endocrine research [5]. Fortical, as a source of full-length salmon calcitonin, can serve as a precursor for generating this fragment or for comparative studies exploring structure-activity relationships at the calcitonin/amylin receptor family.

Formulation Development and Bioequivalence Studies

Fortical's patented liquid formulation, which uses citric acid as an absorption enhancer and surfactant, represents a benchmark for intranasal peptide delivery [5]. Researchers and pharmaceutical developers can use Fortical as a reference standard in bioequivalence studies or as a comparator when evaluating novel nasal formulations of salmon calcitonin, as demonstrated in recent thermoreversible gel studies [6].

• [1] Yamashita T, Udagawa N, Thirukonda GJ, Uehara S, Yamauchi H, Suzuki N, et al. Platypus and opossum calcitonins exhibit strong activities, similar to those of salmon calcitonin. Bone. 2017;105:125-133. View Source
• [2] Upsher-Smith Laboratories, Inc. FORTICAL (calcitonin-salmon [rDNA origin]) Nasal Spray Prescribing Information. 2019. View Source
• [3] Medscape Medical News. FDA Approvals: Fortical, Actonel With Calcium, VAQTA. August 18, 2005. View Source
• [4] Silvestre RA, Rodríguez-Gallardo J, Gutiérrez E, Marco J. Effect of (8-32) salmon calcitonin, an amylin antagonist, on insulin, glucagon and somatostatin release: study in the perfused pancreas of the rat. Br J Pharmacol. 1996;117(2):347-50. View Source
• [5] Unigene Laboratories, Inc. v. Apotex Inc., No. 2010-1006 (Fed. Cir. Aug. 25, 2011). View Source
• [6] Alparslan AL, Turkyilmaz GY, Kozaci LD, Karasulu E. Thermoreversible gel formulation for the intranasal delivery of salmon calcitonin and comparison studies of in vivo bioavailability. Turk J Pharm Sci. 2023;20(3):127-140. View Source